3-(1H-1,2,3-benzotriazol-1-ylmethyl)-6-[1,1'-biphenyl]-4-yl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine

• Molecular Formula: C23H17N7S
• Molecular Weight: 423.5 g/mol
• IUPAC Name: 3-(benzotriazol-1-ylmethyl)-6-(4-phenylphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• InChI: InChI=1S/C23H17N7S/c1-2-6-16(7-3-1)17-10-12-18(13-11-17)20-15-31-23-26-25-22(30(23)27-20)14-29-21-9-5-4-8-19(21)24-28-29/h1-13H,14-15H2
• InChI Key: SEEVVPNDSNHLIQ-UHFFFAOYSA-N
• SMILES: C1C(=NN2C(=NN=C2S1)CN3C4=CC=CC=C4N=N3)C5=CC=C(C=C5)C6=CC=CC=C6

Description

3-(1H-1,2,3-benzotriazol-1-ylmethyl)-6-[1,1'-biphenyl]-4-yl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is a compound that belongs to the class of heterocyclic compounds. This compound has been studied extensively due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-(1H-1,2,3-benzotriazol-1-ylmethyl)-6-[1,1'-biphenyl]-4-yl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is not fully understood. However, studies have suggested that this compound may act by inhibiting certain enzymes or proteins involved in cell growth and replication. It may also interfere with the function of certain cellular organelles.
Biochemical and Physiological Effects
Studies have shown that 3-(1H-1,2,3-benzotriazol-1-ylmethyl)-6-[1,1'-biphenyl]-4-yl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine exhibits biochemical and physiological effects that vary depending on the specific application. For example, this compound has been found to induce apoptosis in cancer cells, inhibit viral replication, and disrupt bacterial cell walls.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(1H-1,2,3-benzotriazol-1-ylmethyl)-6-[1,1'-biphenyl]-4-yl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine in lab experiments is its potential as a fluorescent probe for biological imaging. This compound has also been found to exhibit high selectivity and potency against certain cancer cell lines. However, limitations include the need for careful optimization of reaction conditions during synthesis and the potential for toxicity at high concentrations.

Future Directions

There are several future directions for research involving 3-(1H-1,2,3-benzotriazol-1-ylmethyl)-6-[1,1'-biphenyl]-4-yl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine. These include further studies on the mechanism of action, optimization of synthesis methods, and exploration of new applications in scientific research. Additionally, future research may focus on developing derivatives of this compound with improved selectivity and potency against specific targets.

Synthesis Methods

The synthesis method of 3-(1H-1,2,3-benzotriazol-1-ylmethyl)-6-[1,1'-biphenyl]-4-yl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine involves the reaction of 1,2,3-benzotriazole, 4-amino-1,2,5-thiadiazole-3-carboxylic acid, and 1,1'-biphenyl-4-carboxaldehyde in the presence of a catalyst. The reaction takes place in a solvent and requires careful optimization of reaction conditions to obtain a high yield of the desired product.

Scientific Research Applications

3-(1H-1,2,3-benzotriazol-1-ylmethyl)-6-[1,1'-biphenyl]-4-yl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine has been studied for its potential applications in scientific research. This compound has been found to exhibit antitumor, antiviral, and antibacterial properties. It has also been studied for its potential as a fluorescent probe for biological imaging.